Cas no 197788-48-0 (2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-pentenyl)-)

2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-pentenyl)- structure
197788-48-0 structure
Product Name:2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-pentenyl)-
CAS No:197788-48-0
MF:C11H12O4
MW:208.210583686829
CID:1389373
Update Time:2024-08-16

2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-pentenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-pentenyl)-
    • 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-penten-1-yl)-
    • Inchi: 1S/C11H12O4/c1-3-4-5-8(12)10-9(13)6-7(2)15-11(10)14/h3,6,13H,1,4-5H2,2H3
    • InChI Key: GZQFNOAAFXDMRX-UHFFFAOYSA-N
    • SMILES: C1(=O)OC(C)=CC(O)=C1C(=O)CCC=C

Computed Properties

  • Exact Mass: 208.07356

Experimental Properties

  • Density: 1.243±0.06 g/cm3(Predicted)
  • Boiling Point: 336.4±42.0 °C(Predicted)
  • PSA: 63.6
  • pka: 5.25±0.50(Predicted)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.